Cas no 1021264-79-8 (N-{6-[({[(furan-2-yl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}-4-methylbenzamide)

• Product Name: N-{6-[({[(furan-2-yl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}-4-methylbenzamide
• CAS No: 1021264-79-8
• MF: C₁₉H₁₈N₄O₃S
• MW: 382.436222553253
• CID: 6450317
• Update Time: 2025-10-31

N-{6-[({[(furan-2-yl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-{6-[({[(furan-2-yl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}-4-methylbenzamide
• N-[6-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanylpyridazin-3-yl]-4-methylbenzamide

• Inchi： 1S/C19H18N4O3S/c1-13-5-7-14(8-6-13)19(25)20-15-9-10-16(22-21-15)27-12-17(24)23(2)18-4-3-11-26-18/h3-11H,12H2,1-2H3,(H,20,21,25)
• InChI Key： LVZHIPAKLVMJEA-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(N(C2=CC=CO2)C)=O)C=C1)(=O)C1=CC=C(C)C=C1

Additional information on N-{6-[({[(furan-2-yl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}-4-methylbenzamide

Introduction to N-{6-[({[(furan-2-yl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}-4-methylbenzamide (CAS No. 1021264-79-8)

N-{6-[({[(furan-2-yl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}-4-methylbenzamide, commonly referred to by its CAS number 1021264-79-8, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyridazine ring, a furan moiety, and a benzamide group. The integration of these functional groups makes it a promising candidate for advanced chemical synthesis and drug discovery.

Recent studies have highlighted the importance of heterocyclic compounds like pyridazine in medicinal chemistry. The pyridazine ring in this compound is known to exhibit unique electronic properties, which can enhance the compound's bioactivity. Additionally, the furan group contributes to the molecule's flexibility and ability to interact with biological targets. These features make N-{6-[({[(furan-2-yl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}-4-methylbenzamide a valuable tool in the development of novel therapeutic agents.

The sulfanyl group attached to the pyridazine ring introduces additional functionality, potentially enhancing the compound's solubility and stability. This modification is particularly advantageous in drug design, where solubility is a critical factor for bioavailability. Furthermore, the 4-methylbenzamide group adds hydrophobicity to the molecule, which can influence its pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activities of this compound with greater accuracy. Molecular docking studies suggest that N-{6-[({[(furan-2-yl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}-4-methylbenzamide may interact with key protein targets involved in various disease pathways. These findings underscore its potential as a lead compound in drug development programs targeting conditions such as cancer, inflammation, and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic techniques, such as Suzuki coupling and amide bond formation, ensures the successful construction of its intricate structure. Researchers have also explored green chemistry approaches to optimize the synthesis process, reducing environmental impact while maintaining product quality.

In terms of applications, N-{6-[({[(furan-2-yl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}-4-methylbenzamide has shown promise in preliminary assays for enzyme inhibition and receptor modulation. Its ability to modulate key biological processes makes it a valuable asset in both academic research and industrial drug discovery efforts.

As research on this compound continues, it is expected that new insights into its structure-function relationships will emerge. These discoveries will undoubtedly contribute to the development of more effective therapeutic agents and further solidify its role in modern medicinal chemistry.